Cas no 213018-42-9 (PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt)
PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalanine,glycyl-L-tyrosyl-L-prolylglycyl-L-lysyl-
- PAR-4 (1-6) (mouse)
- PROTEINASE ACTIVATED RECEPTOR 4 (1-6) (MOUSE)
- COAGULATION FACTOR II RECEPTOR-LIKE 3 (1-6) (MOUSE)
- GLY-TYR-PRO-GLY-LYS-PHE
- GYPGKF
- H-GLY-TYR-PRO-GLY-LYS-PHE-OH
- PAR-4 AGONIST PEPTIDE (GYPGKF),MOUSE
- PROTEINASE ACTIVATED RECEPTOR 4 AGONIST PEPTIDE (GYPGKF),MOUSE
- THROMBIN RECEPTOR-LIKE 3 (1-6) (MOUSE)
- ThroMbin Receptor-Like 3 (1-6) (Mouse),Proteinase Activated Receptor 4 (1-6) (Mouse),Coagulation Factor II Receptor-Like 3 (1-6) (Mouse),GYPGKF
- NCGC00167189-01
- Par-4(1-6)(mouse)
- GYPGKF;GLY-TYR-PRO-GLY-LYS-PHE
- PD070525
- 213018-42-9
- (2S)-2-[[(2S)-6-amino-2-[[2-[[(2S)-1-[(2S)-2-[(2-aminoacetyl)amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]hexanoyl]amino]-3-phenylpropanoic acid
- PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt
-
- Inchi: 1S/C33H45N7O8/c34-15-5-4-9-24(30(44)39-26(33(47)48)18-21-7-2-1-3-8-21)37-29(43)20-36-31(45)27-10-6-16-40(27)32(46)25(38-28(42)19-35)17-22-11-13-23(41)14-12-22/h1-3,7-8,11-14,24-27,41H,4-6,9-10,15-20,34-35H2,(H,36,45)(H,37,43)(H,38,42)(H,39,44)(H,47,48)/t24-,25-,26-,27-/m0/s1
- InChI Key: YWKCHHPUNVWBBC-FWEHEUNISA-N
- SMILES: O=C([C@H](CC1C=CC(=CC=1)O)NC(CN)=O)N1CCC[C@H]1C(NCC(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CCCCN)=O)=O
Computed Properties
- Exact Mass: 667.33300
- Monoisotopic Mass: 667.33296142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 48
- Rotatable Bond Count: 23
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 246Ų
Experimental Properties
- Density: 1.318±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (28 g/l) (25 º C),
- PSA: 246.28000
- LogP: 1.81340
PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P230425-10mg |
PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt |
213018-42-9 | 10mg |
$ 445.00 | 2022-06-03 | ||
| TRC | P230425-25mg |
PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt |
213018-42-9 | 25mg |
$ 925.00 | 2022-06-03 | ||
| TRC | P230425-50mg |
PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt |
213018-42-9 | 50mg |
$ 1475.00 | 2022-06-03 | ||
| AAPPTec | P002257-5mg |
Protease Activated Receptor-4 (1-6) amide, mouse |
213018-42-9 | 5mg |
$115.00 | 2024-07-19 | ||
| AAPPTec | P002257-10mg |
Protease Activated Receptor-4 (1-6) amide, mouse |
213018-42-9 | 10mg |
$190.00 | 2024-07-19 | ||
| AAPPTec | P002257-25mg |
Protease Activated Receptor-4 (1-6) amide, mouse |
213018-42-9 | 25mg |
$380.00 | 2024-07-19 | ||
| AAPPTec | P002256-5mg |
Protease Activated Receptor-4 (1-6), mouse |
213018-42-9 | 5mg |
$75.00 | 2025-08-06 | ||
| AAPPTec | P002256-10mg |
Protease Activated Receptor-4 (1-6), mouse |
213018-42-9 | 10mg |
$130.00 | 2025-08-06 | ||
| AAPPTec | P002256-25mg |
Protease Activated Receptor-4 (1-6), mouse |
213018-42-9 | 25mg |
$255.00 | 2025-08-06 | ||
| A2B Chem LLC | AF61551-5mg |
H-GLY-TYR-PRO-GLY-LYS-PHE-OH |
213018-42-9 | 5mg |
$189.00 | 2024-04-20 |
PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt
PAR-4 (1-6) (mouse) trifluoroacetate salt: A Comprehensive Overview of Its Properties and Applications
The PAR-4 (1-6) (mouse) trifluoroacetate salt, with the CAS number 213018-42-9, is a synthetic peptide with the sequence H-Gly-Tyr-Pro-Gly-Lys-Phe-OH. This compound is widely recognized in biomedical research for its role in studying apoptosis and cancer-related pathways. The trifluoroacetate salt form enhances its solubility and stability, making it a preferred choice for experimental applications.
One of the most intriguing aspects of PAR-4 (1-6) (mouse) trifluoroacetate salt is its association with the prostate apoptosis response-4 (PAR-4) protein. Researchers have extensively studied this peptide for its potential to induce selective apoptosis in cancer cells while sparing normal cells. This property has sparked significant interest in the development of novel cancer therapies, particularly in the context of drug-resistant tumors.
The chemical properties of H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt contribute to its biological activity. The peptide sequence includes tyrosine (Tyr) and phenylalanine (Phe), which are aromatic amino acids known for their role in protein-protein interactions. The presence of lysine (Lys) adds a positive charge, which may facilitate membrane penetration and intracellular delivery.
Recent advancements in peptide synthesis have made PAR-4 (1-6) (mouse) trifluoroacetate salt more accessible to researchers. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to verify its purity and molecular weight. These quality control measures ensure reproducibility in experimental results, a critical factor in preclinical studies.
The applications of PAR-4 (1-6) (mouse) trifluoroacetate salt extend beyond cancer research. It has been investigated in neurodegenerative diseases, where apoptosis plays a key role in disease progression. Additionally, its mechanism of action has implications for understanding cellular stress responses and aging. These diverse applications make it a valuable tool for interdisciplinary research.
From a market perspective, the demand for H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt has grown steadily, driven by increasing investments in peptide-based therapeutics. Pharmaceutical companies and academic institutions are actively exploring its potential, leading to a surge in publications and patents related to its use. This trend is expected to continue as the peptide drug market expands.
For researchers working with PAR-4 (1-6) (mouse) trifluoroacetate salt, proper handling and storage are essential. The peptide should be stored at -20°C in a dry environment to maintain its stability. Reconstitution in sterile water or buffer is recommended, with aliquoting to avoid repeated freeze-thaw cycles. These precautions ensure optimal performance in experimental settings.
In summary, PAR-4 (1-6) (mouse) trifluoroacetate salt represents a promising area of research with broad implications for biomedicine. Its unique properties and versatile applications make it a subject of ongoing investigation. As scientific understanding of its mechanisms deepens, new therapeutic opportunities are likely to emerge, further cementing its importance in the field of peptide research.
213018-42-9 (PAR-4 (1-6) (mouse) trifluoroacetate salt H-Gly-Tyr-Pro-Gly-Lys-Phe-OH trifluoroacetate salt) Related Products
- 76547-98-3(Lisinopril)
- 17355-18-9(Phe-Tyr-OH)
- 113274-56-9(Hirudin (54-65) (desulfated) Trifluoroacetate)
- 83915-83-7(Lisinopril dihydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)